Cas no 2229637-77-6 (2-(methylamino)-1-5-(4-methylphenyl)furan-2-ylethan-1-ol)

• Product Name: 2-(methylamino)-1-5-(4-methylphenyl)furan-2-ylethan-1-ol
• CAS No: 2229637-77-6
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 5973562
• PubChem ID: 165681547
• Update Time: 2025-10-30

2-(methylamino)-1-5-(4-methylphenyl)furan-2-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-1-5-(4-methylphenyl)furan-2-ylethan-1-ol
• EN300-1726910
• 2229637-77-6
• 2-(methylamino)-1-[5-(4-methylphenyl)furan-2-yl]ethan-1-ol

• Inchi： 1S/C14H17NO2/c1-10-3-5-11(6-4-10)13-7-8-14(17-13)12(16)9-15-2/h3-8,12,15-16H,9H2,1-2H3
• InChI Key： YBPUOWFFPNFWAA-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C(CNC)O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.4Ų

Additional information on 2-(methylamino)-1-5-(4-methylphenyl)furan-2-ylethan-1-ol

Comprehensive Analysis of 2-(Methylamino)-1-[5-(4-Methylphenyl)Furan-2-Yl]Ethan-1-Ol (CAS No. 2229637-77-6)

2-(Methylamino)-1-[5-(4-methylphenyl)furan-2-yl]ethan-1-ol (CAS No. 2229637-77-6) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its furan ring and methylphenyl substituent, exhibits potential applications in medicinal chemistry and drug development. Its molecular formula and precise structure make it a subject of interest for researchers exploring novel bioactive molecules.

The compound's furan-2-yl core is a key feature, as furan derivatives are widely studied for their diverse biological activities. The presence of the 4-methylphenyl group enhances its lipophilicity, which can influence its pharmacokinetic properties. Additionally, the methylamino and hydroxyethyl functional groups contribute to its potential interactions with biological targets, making it a candidate for further investigation in therapeutic applications.

In recent years, the demand for furan-based compounds has surged due to their versatility in drug design. Researchers are particularly interested in how 2-(methylamino)-1-[5-(4-methylphenyl)furan-2-yl]ethan-1-ol can be optimized for improved bioavailability and target specificity. This aligns with current trends in personalized medicine and the search for small-molecule modulators of disease pathways.

The synthesis of CAS No. 2229637-77-6 involves multi-step organic reactions, often starting with readily available furan precursors. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been explored to improve yield and purity. These methods are critical for scaling up production while maintaining the compound's structural integrity.

From an analytical perspective, 2-(methylamino)-1-[5-(4-methylphenyl)furan-2-yl]ethan-1-ol can be characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These tools ensure accurate identification and quantification, which are essential for quality control in research and development. The compound's stability under various conditions is also a topic of ongoing study.

Given the growing interest in heterocyclic compounds, this molecule's potential extends beyond pharmaceuticals. It may find applications in material science, such as in the development of organic semiconductors or fluorescent probes. Its unique structure could contribute to advancements in bioimaging or sensor technologies, addressing current challenges in these fields.

In conclusion, 2-(methylamino)-1-[5-(4-methylphenyl)furan-2-yl]ethan-1-ol (CAS No. 2229637-77-6) represents a promising area of research with broad implications. Its structural features and potential applications make it a valuable subject for further exploration in both academic and industrial settings. As the scientific community continues to uncover its properties, this compound may play a pivotal role in future innovations.